Cas no 727983-28-0 (2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide)

• Product Name: 2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide
• CAS No: 727983-28-0
• MF: C₂₄H₂₇ClN₂OS
• MW: 427.001983880997
• CID: 3106707
• PubChem ID: 2492383
• Update Time: 2025-06-08

2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide
• EN300-08541
• CS-0221191
• N-[2,6-bis(propan-2-yl)phenyl]-2-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide
• AKOS001042187
• 727983-28-0
• 2-chloro-N-[2,6-di(propan-2-yl)phenyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide
• G40614
• Z56942047

• Inchi： 1S/C24H27ClN2OS/c1-15(2)19-7-6-8-20(16(3)4)23(19)27(22(28)13-25)24-26-21(14-29-24)18-11-9-17(5)10-12-18/h6-12,14-16H,13H2,1-5H3
• InChI Key： RBZKFYYFRHXFGZ-UHFFFAOYSA-N
• SMILES： ClCC(N(C1=NC(C2C=CC(C)=CC=2)=CS1)C1C(=CC=CC=1C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 426.1532624Da
• Monoisotopic Mass: 426.1532624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide

2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide (CAS No. 727983-28-0): A Comprehensive Overview

2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide (CAS No. 727983-28-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thiazole class and exhibits a unique combination of structural features that contribute to its potential therapeutic applications.

The chemical structure of 2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide is characterized by a thiazole ring, a chloro-substituted acetamide moiety, and two distinct aromatic substituents: a 2,6-diisopropylphenyl group and a 4-p-tolyl group. These structural elements collectively influence the compound's physicochemical properties and biological activity. The presence of the thiazole ring is particularly noteworthy, as thiazoles are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

Recent studies have focused on the potential therapeutic applications of 2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide. One area of significant interest is its potential as an antiparasitic agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against various parasitic organisms, including those responsible for diseases such as malaria and leishmaniasis. The mechanism of action is thought to involve the disruption of essential metabolic pathways in the parasites, leading to their demise.

In addition to its antiparasitic properties, 2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide has also been investigated for its potential as an anticancer agent. Studies conducted in vitro have demonstrated that this compound can inhibit the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action in this context is believed to involve the induction of apoptosis (programmed cell death) and the inhibition of angiogenesis (the formation of new blood vessels), which are critical processes in tumor progression.

The pharmacokinetic properties of 2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. In particular, the compound has been shown to have good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral medication.

Toxicity studies have been conducted to assess the safety profile of 2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide. These studies have generally shown that the compound is well tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthetic route for preparing 2-Chloro-N-(2,6-diisopropyl-phenyl)-N-(4-p-tolyl-thiazol-2-yl)-acetamide has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the thiazole ring and subsequent functionalization with the desired substituents. One common approach involves the reaction of 4-acetylthioaniline with chloroacetyl chloride to form an intermediate chloroacetamide derivative. This intermediate is then coupled with 1-isopropoxybenzene using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-[3-(dimethylamino)propyl]-3-ethylcarbodiimide hydrochloride (EDC·HCl). The final step involves deprotection to yield the target compound.

The development of 2-Chloro-N-(2,6-diisopropilophenlyl)-N-(4-p-tolylethazoyl-acetamid) as a therapeutic agent is still in its early stages. However, preliminary clinical trials are underway to evaluate its efficacy and safety in human subjects. These trials are being conducted by several pharmaceutical companies and academic institutions around the world. The results from these trials will provide crucial insights into the potential clinical applications of this compound.

In conclusion, 2-Chloro-N-(2,6-diisopropilophenlyl)-N-(4-p-tolylethazoyl-acetamid) (CAS No. 727983-28-0) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to explore its potential as an antiparasitic and anticancer agent, while further studies are needed to fully understand its pharmacokinetic properties and long-term safety profile.